6-(Methylthio)picolinonitrile

• IUPAC Name: 6-methylsulfanylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H6N2S/c1-10-7-4-2-3-6(5-8)9-7/h2-4H,1H3
• InChI Key: JMNGTNRWRCAIEH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=N1)C#N
• Molecular Formula: C7H6N2S
• Molecular Weight: 150.20 g/mol
• CAS No.: 501378-42-3

Description

6-(Methylthio)picolinonitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a derivative of picolinonitrile, which is a heterocyclic organic compound that contains a pyridine ring and a nitrile group. The addition of a methylthio group to picolinonitrile results in the formation of this compound, which has shown promising results in various scientific studies.

Safety and Hazards

The safety data sheet for 6-(Methylthio)picolinonitrile indicates that it is used in laboratory settings and in the manufacture of chemical compounds. In case of contact with eyes, it is recommended to rinse immediately with plenty of water and seek medical advice.

Future Directions

While specific future directions for 6-(Methylthio)picolinonitrile are not mentioned in the search results, related compounds have been used in various areas of research. For instance, the picoloyl ester (Pico) has been used as a versatile protecting group in carbohydrate chemistry, and new methods for rapid, catalytic, and highly chemoselective removal of the picoloyl group using inexpensive copper (II) or iron (III) salts have been described.

Mechanism of Action

Target of Action

6-(Methylthio)picolinonitrile is an analog of inosine with a methylthio group replacing the hydroxyl group in the 6-position . Its primary target is Purine nucleoside phosphorylase DeoD-type , an enzyme found in Escherichia coli (strain K12) .

Mode of Action

It’s known that the compound interacts with its target enzyme, possibly affecting its function

Biochemical Pathways

Considering its structural similarity to inosine, it might influence pathways involving purine metabolism

Result of Action

Given its interaction with Purine nucleoside phosphorylase DeoD-type, it might influence the enzyme’s function, potentially affecting purine metabolism

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-6-cyanopyridine (0.70 g, 5.0 mmol), sodium thiomethoxide (0.39 g, 5.5 mmol) and tetrahydrofuran (50 ml) was stirred at 90° C. for 18 hrs. The reaction mixture was concentrated under reduced pressure, combined with water and extracted with ethyl acetate. The extract was washed with saturated brine and dried, and the solvent was evaporated under reduced pressure to give the titled compound as an oil (0.76 g, 98%).